3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide

• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide
• InChI: InChI=1S/C13H19NO4/c1-9(8-16-2)14-13(15)10-5-11(17-3)7-12(6-10)18-4/h5-7,9H,8H2,1-4H3,(H,14,15)
• InChI Key: XONLURJUNCDYFS-UHFFFAOYSA-N
• SMILES: CC(COC)NC(=O)C1=CC(=CC(=C1)OC)OC
• solubility: 38 [ug/mL]

Description

3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide, also known as DMPB, is a chemical compound that has been the subject of scientific research in recent years. DMPB is a derivative of the psychedelic compound mescaline, which is known for its hallucinogenic properties. However, DMPB has been studied for its potential therapeutic applications in the field of neuroscience.

Mechanism of Action

3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide acts as a positive allosteric modulator of GABA receptors, which means that it enhances the activity of these receptors without directly binding to them. GABA receptors are inhibitory receptors that play a critical role in regulating neuronal activity in the brain. By enhancing the activity of these receptors, 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide may help to reduce anxiety and other neurological symptoms.
Biochemical and physiological effects:
The biochemical and physiological effects of 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide are still being studied. However, it is known that 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide enhances the activity of GABA receptors, which can lead to a reduction in neuronal activity and a decrease in anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide in lab experiments is that it is a relatively stable compound that can be synthesized in large quantities. Additionally, it has been shown to have a high affinity for GABA receptors, which makes it a useful tool for studying the activity of these receptors. However, one limitation of using 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide in lab experiments is that it is a relatively new compound that has not been extensively studied. As a result, more research is needed to fully understand its properties and potential applications.

Future Directions

There are several potential future directions for research on 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide. One area of interest is the development of new drugs based on the structure of 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide that may have enhanced therapeutic properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide, as well as its potential applications in the treatment of neurological disorders. Finally, more studies are needed to determine the safety and efficacy of 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide in clinical settings.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide involves several steps, including the reaction of 3,5-dimethoxybenzaldehyde with 2-methoxypropene and subsequent reduction with sodium borohydride. The resulting product is then reacted with acetic anhydride and hydrochloric acid to yield 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide.

Scientific Research Applications

3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide has been studied for its potential therapeutic applications in the field of neuroscience. Specifically, it has been investigated for its ability to modulate the activity of GABA receptors, which are important in regulating neuronal activity in the brain. 3,5-dimethoxy-N-(1-methoxypropan-2-yl)benzamide has been shown to enhance the activity of GABA receptors, which may have implications for the treatment of anxiety and other neurological disorders.